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Compound of Interest

Compound Name: Pelagiomicin B

Cat. No.: B1259814

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Pelagiomicin B, a phenazine
antibiotic with potential applications in oncology and infectious disease research. This
document synthesizes available data on its chemical properties, biological activity, and
potential mechanisms of action, offering a valuable resource for professionals in drug
development and scientific investigation.

Core Data Summary

The fundamental physicochemical properties of Pelagiomicin B are summarized in the table
below, providing a quick reference for researchers.

Property Value Reference
CAS Number 173485-81-9 [1]
Molecular Weight 383.40 g/mol [1]
Molecular Formula C20H21N30s5 [1]
Appearance Red-orange Needles [1]

" Soluble in Chloroform,
Solubility [1]
Methanol, Butanol
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Biological Activity and Significance

Pelagiomicin B is a member of the pelagiomicin class of antibiotics, which were first isolated
from the marine bacterium Pelagiobacter variabilis.[2] These compounds have demonstrated
notable biological activity, including action against both Gram-positive and Gram-negative
bacteria.[2] Furthermore, and of significant interest to the drug development community,
pelagiomicins have exhibited antitumor activity, positioning them as potential candidates for
further investigation in oncology.[]

Experimental Protocols

While specific, detailed experimental protocols for the isolation and synthesis of Pelagiomicin
B are not readily available in the public domain, a general methodology can be inferred from
standard practices for the isolation of phenazine antibiotics from marine bacteria. The following
is a representative workflow.
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A generalized workflow for the isolation and purification of Pelagiomicin B.

Potential Mechanism of Antitumor Activity

The precise signaling pathways affected by Pelagiomicin B have not been elucidated.
However, the antitumor mechanisms of other phenazine antibiotics often involve the induction
of oxidative stress and apoptosis. A plausible signaling cascade, based on related compounds,
Is the activation of a mitochondria-mediated apoptotic pathway.

Phenazine compounds are known to generate reactive oxygen species (ROS), which can lead
to cellular damage and trigger apoptosis.[3] This process often involves the disruption of the
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mitochondrial membrane potential, leading to the release of cytochrome c. Cytochrome c then
activates a cascade of caspases, ultimately resulting in programmed cell death.

Mitochondrial Dysfunction
Cytochrome c¢ Release
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A putative mitochondria-mediated apoptotic pathway for phenazine antibiotics.

Conclusion
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Pelagiomicin B represents a promising natural product with dual antibacterial and antitumor
activities. While further research is required to fully elucidate its therapeutic potential and
mechanisms of action, this guide provides a foundational resource for scientists and
researchers. The information presented here is intended to facilitate further investigation into
this and related compounds, with the ultimate goal of advancing the development of new
therapeutic agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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